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Compound of Interest

1-(2-Methoxy-5-
Compound Name:

methylphenyl)ethanamine
CAS No.: 104338-22-9

Cat. No.: B011265

Get Quote

Executive Summary: Imnmediate Action Required

Do not dispose of this compound down the drain. 1-(2-Methoxy-5-methylphenyl)ethanamine
is a hazardous organic amine and a structural analogue to Schedule | controlled substances
(phenethylamines/amphetamines). It requires strict adherence to Zero-Discharge protocols to
prevent environmental contamination and regulatory violations under the Federal Analogue Act.

[1]

Preferred Disposal Method: High-Temperature Incineration via a DEA-Registered Reverse
Distributor or Licensed Hazardous Waste Hauler.

Chemical Profile & Hazard Assessment

Before initiating disposal, verify the material identity and associated risks.[1] This compound is
a primary amine and a positional isomer of known psychoactive substances.[1]
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Property

Data

Relevance to Disposal

Chemical Name

1-(2-Methoxy-5-

methylphenyl)ethanamine

Official shipping/manifest

name.

Unique identifier for waste

CAS Number 104338-22-9 -

profiling.[2]

Used for elemental
Molecular Formula C10H1sNO analysis/incinerator

acceptance.[1]

Chemical Class

Substituted Phenethylamine /

Amphetamine Derivative

High Risk: Potential CNS
activity; treat as a controlled

substance analogue.[1]

Physical State

Liquid (Free Base) or Solid
(Salt)

Liquids require flammability
precautions; solids require
dust control.[1][3]

Acidity/Basicity

Basic (pKa ~9-10)

Corrosive: Incompatible with

acids and oxidizers.[1]

RCRA Codes

D001 (Ignitable), D002

(Corrosive)

EPA Waste Classification for
manifest.[1][3]

Critical Hazard Warning:

» Corrosivity: Causes severe skin burns and eye damage.[1][4]

o Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[1]

o Legal: Due to its structural similarity to Schedule | phenethylamines (e.g., DOM/STP), this

compound may be treated as a Controlled Substance Analogue under the Federal Analogue

Act if intended for human consumption.[1] Treat as Schedule | for disposal security.

Safety Precautions (PPE & Engineering Controls)

Never handle this waste stream alone.[1] Ensure a second person is aware of the operation.
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o Respiratory Protection: N95 or P100 respirator for solids; Half-mask respirator with organic
vapor cartridges for liquids.[1]

» Skin Protection: Double-gloving recommended.[1] Inner glove: Nitrile (4 mil); Outer glove:
Nitrile (8 mil) or Laminate (Silver Shield) for spill cleanup.[1][3]

o Eye Protection: Chemical splash goggles and a face shield.[1]

e Engineering Controls: All transfers must occur inside a certified chemical fume hood.

Waste Classification & Segregation

Proper segregation prevents dangerous chemical reactions (e.g., exotherms with acids) and
ensures acceptance by disposal facilities.[1][3]

e Waste Stream:"Organic Alkaline - Toxic/Flammable"
e Incompatibilities:

o Do NOT mix with: Strong acids (HCI, H2S0Oa4), Oxidizers (Peroxides, Nitrates), or
Halogenated solvents (unless specifically instructed by the hauler).[3]

o Acceptable Co-solvents: Ethanol, Methanol, Isopropanol (for rinsing containers).[1][3]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Stock (Solid or Liquid)

Use this protocol for expired shelf stock or surplus research material.[3]

 Inventory & Security: Weigh the container and log the exact mass. If the facility has a
Controlled Substance Officer, notify them immediately.[1]

e Primary Containment: Keep the material in its original vial if possible. If the vial is damaged,
place it inside a clear, chemically resistant secondary container (e.g., HDPE jar).

» Labeling: Affix a hazardous waste label immediately.

o Text: "Hazardous Waste - Toxic, Corrosive, Flammable."[5]
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o Constituents: "1-(2-Methoxy-5-methylphenyl)ethanamine (100%)."

o Manifesting: Contact your licensed hazardous waste hauler (e.g., Clean Harbors, Veolia,
Stericycle).[1]

o Request: "Lab Pack" service for high-temperature incineration.

o Note: Explicitly ask if they require "Witness Destruction" due to the analogue status.

Scenario B: Disposal of Reaction Mixtures & Solutions

Use this protocol for HPLC waste, mother liquors, or reaction byproducts.
e pH Adjustment (Optional but Recommended):

o If the waste is highly basic (pH > 12), carefully neutralize to pH 7-9 using dilute Acetic Acid
or Hydrochloric Acid in an ice bath to control exotherm.

o Caution: Do not over-acidify if sending to a generic organic waste stream, as this can
complicate incineration profiles.[1]

e Solvent Compatibility: Ensure the solvent matrix is compatible with the "Flammable Organic”
waste stream.[1]

» Collection: Pour into a dedicated "Organic Waste - Non-Halogenated" carboy.

¢ Rinsing: Triple-rinse all glassware with ethanol. Add rinsate to the waste carboy.[1]

Scenario C: Spill Cleanup

o Evacuate & Ventilate: Clear the immediate area.[1]
e Absorb:

o Liquids: Use a commercial organic spill kit or vermiculite.[1] Do not use paper towels (fire
hazard).[1][3]

o Solids: Cover with wet paper towels (to prevent dust) and wipe up, or use a HEPA vacuum
designated for hazardous drugs.[1][3]
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» Decontaminate: Scrub the surface with a 10% bleach solution (oxidizes the amine) followed

by a water rinse.[1]

o Disposal: Place all cleanup materials (gloves, absorbent pads) into a heavy-duty plastic bag,
seal it, and label as "Hazardous Waste Debris - Toxic/Corrosive."

Disposal Decision Workflow

The following diagram outlines the logical decision process for disposing of 1-(2-Methoxy-5-
methylphenyl)ethanamine to ensure compliance and safety.
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Waste Material:
1-(2-Methoxy-5-methylphenyl)ethanamine

Physical State?

Liquid / Solution Solid / Salt

Dissolve in Min. Volume

No (Dilute Waste) | Yes (High Risk) of Methanol/Ethanol

Secure Storage (Safe) Combine with
Log Inventory Flammable Organic Waste

Segregate as
Basic Aqueous Waste

Contact Reverse Distributor

(Witness Destruction) Ship for Incineration

High-Temp Incineration
(RCRA Facility)

Click to download full resolution via product page
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Figure 1: Decision logic for the segregation and disposal of 1-(2-Methoxy-5-
methylphenyl)ethanamine, prioritizing security for pure stocks and chemical compatibility for
mixtures.

Regulatory Compliance & Documentation

Failure to document the disposal of this compound can result in severe penalties under RCRA
and potentially the CSA.[1]

o RCRA Compliance:

[e]

This waste is likely Characteristic Hazardous Waste.[1]

[e]

D0O01: Ignitable (if in flammable solvent or liquid free base).[1][3]

o

D002: Corrosive (if pH > 12.5 or amine content is high).[1][3]

[¢]

Documentation: Keep copies of all Uniform Hazardous Waste Manifests (EPA Form 8700-
22) for at least 3 years [1].[1]

e Federal Analogue Act Warning:

o Because 1-(2-Methoxy-5-methylphenyl)ethanamine is a positional isomer of DOM (2,5-
dimethoxy-4-methylamphetamine, Schedule 1), it may be legally treated as a Schedule |
substance if intended for human consumption [2].

o Best Practice: Voluntarily treat the disposal documentation with the same rigor as a
Schedule I/l substance (DEA Form 41 style logging) to demonstrate "Good Faith" custody
and prevent diversion [3].[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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